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Compound of Interest

Compound Name:
1-bromo-4-

(trichloromethyl)benzene

Cat. No.: B6247842 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical guidance for the proper disposal of 1-
bromo-4-(trichloromethyl)benzene (CAS No. 17760-03-1), a halogenated aromatic

hydrocarbon. Adherence to these procedures is vital for ensuring laboratory safety and

environmental compliance. This compound is classified as hazardous, and its handling and

disposal require strict protocols.

I. Chemical and Physical Properties
Precise physical and toxicological data for 1-bromo-4-(trichloromethyl)benzene are not

readily available in public safety data sheets. The following table includes available data for the

target compound and data for structurally similar compounds to provide an informed

perspective on its properties.
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Property Value Compound

CAS Number 17760-03-1
1-bromo-4-

(trichloromethyl)benzene

Molecular Formula C₇H₄BrCl₃
1-bromo-4-

(trichloromethyl)benzene

Molecular Weight 274.4 g/mol
1-bromo-4-

(trichloromethyl)benzene

Melting Point 64 - 67 °C
1-Bromo-4-chlorobenzene

(similar compound)

Boiling Point 196 °C
1-Bromo-4-chlorobenzene

(similar compound)

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH318: Causes serious

eye damageH331: Toxic if

inhaledH335: May cause

respiratory irritationH351:

Suspected of causing

cancer[1]

1-bromo-4-

(trichloromethyl)benzene

II. Experimental Protocols: Waste Characterization
As 1-bromo-4-(trichloromethyl)benzene is not explicitly listed as a U- or P-listed hazardous

waste by the U.S. Environmental Protection Agency (EPA), waste characterization must be

determined based on its properties. Due to its chemical structure as a halogenated organic

compound, it is prudent to manage it as a hazardous waste. If it is a spent solvent, it may fall

under the F001 or F002 waste codes for halogenated solvents.[2][3] If it is an unused

commercial chemical product being discarded, it should be evaluated for the characteristics of

hazardous waste (ignitability, corrosivity, reactivity, and toxicity). Given its hazard statements, it

would likely be classified as toxic.

III. Step-by-Step Disposal Procedure

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-_trichloromethyl_benzene
https://www.benchchem.com/product/b6247842?utm_src=pdf-body
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6247842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following procedure outlines the necessary steps for the safe handling and disposal of 1-
bromo-4-(trichloromethyl)benzene waste.

Step 1: Personal Protective Equipment (PPE) Before handling the chemical or its waste,

ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If there

is a risk of inhalation, a NIOSH-approved respirator may be necessary.

Step 2: Waste Segregation Proper segregation is critical to prevent hazardous reactions and to

ensure compliant disposal.

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for "Halogenated Organic Waste."[4]

Avoid Mixing: Do not mix 1-bromo-4-(trichloromethyl)benzene waste with non-

halogenated organic waste, aqueous waste, or other incompatible materials such as strong

oxidizing agents, acids, or bases.[5][6]

Step 3: Waste Collection and Storage

Container Requirements: The waste container must be in good condition, compatible with

the chemical, and have a tight-fitting screw cap.

Labeling: Label the waste container with "Hazardous Waste," the full chemical name "1-
bromo-4-(trichloromethyl)benzene," and an indication of its hazards (e.g., "Toxic,"

"Irritant").[4]

Storage Location: Store the sealed waste container in a designated satellite accumulation

area that is cool, dry, and well-ventilated, away from heat sources and direct sunlight.[4][5]

The storage area should have secondary containment.
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Step 4: Disposal Request and Pickup

Licensed Disposal Vendor: Arrange for the disposal of the hazardous waste through your

institution's environmental health and safety (EHS) office or a licensed hazardous waste

disposal contractor.

Documentation: Complete all necessary waste disposal paperwork as required by your

institution and local regulations.

Final Disposal Method: The most common and appropriate disposal method for halogenated

organic compounds is high-temperature incineration at a permitted hazardous waste facility.

[7]

IV. Spill Management
In the event of a spill, take the following immediate actions:

Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill. Do not

use combustible materials like paper towels to absorb the bulk of the spill.

Collect: Carefully collect the absorbent material and contaminated debris into a designated

hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent, and collect the cleaning

materials as hazardous waste.

Report: Report the spill to your institution's EHS office.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 1-bromo-4-(trichloromethyl)benzene.
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Caption: Workflow for the safe disposal of 1-bromo-4-(trichloromethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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